4-(5-Chloro-2-((4-fluorobenzyl)thio)pyrimidine-4-carboxamido)butanoic Acid
4-(5-Chloro-2-((4-fluorobenzyl)thio)pyrimidine-4-carboxamido)butanoic Acid
Brand Name:
Vulcanchem
CAS No.:
1225162-49-1
VCID:
VC0032556
InChI:
InChI=1S/C16H15ClFN3O3S/c17-12-8-20-16(25-9-10-3-5-11(18)6-4-10)21-14(12)15(24)19-7-1-2-13(22)23/h3-6,8H,1-2,7,9H2,(H,19,24)(H,22,23)
SMILES:
C1=CC(=CC=C1CSC2=NC=C(C(=N2)C(=O)NCCCC(=O)O)Cl)F
Molecular Formula:
C16H15ClFN3O3S
Molecular Weight:
383.822
4-(5-Chloro-2-((4-fluorobenzyl)thio)pyrimidine-4-carboxamido)butanoic Acid
CAS No.: 1225162-49-1
Reference Standards
VCID: VC0032556
Molecular Formula: C16H15ClFN3O3S
Molecular Weight: 383.822
| CAS No. | 1225162-49-1 |
|---|---|
| Product Name | 4-(5-Chloro-2-((4-fluorobenzyl)thio)pyrimidine-4-carboxamido)butanoic Acid |
| Molecular Formula | C16H15ClFN3O3S |
| Molecular Weight | 383.822 |
| IUPAC Name | 4-[[5-chloro-2-[(4-fluorophenyl)methylsulfanyl]pyrimidine-4-carbonyl]amino]butanoic acid |
| Standard InChI | InChI=1S/C16H15ClFN3O3S/c17-12-8-20-16(25-9-10-3-5-11(18)6-4-10)21-14(12)15(24)19-7-1-2-13(22)23/h3-6,8H,1-2,7,9H2,(H,19,24)(H,22,23) |
| Standard InChIKey | LRTRTXAZYAEJPJ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CSC2=NC=C(C(=N2)C(=O)NCCCC(=O)O)Cl)F |
| PubChem Compound | 49756809 |
| Last Modified | Nov 11 2021 |
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